Cas no 2137614-02-7 (6-ethyl-2-iodo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid)

• Product Name: 6-ethyl-2-iodo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• CAS No: 2137614-02-7
• MF: C₁₁H₁₃IO₂S
• MW: 336.189194440842
• CID: 6463169
• PubChem ID: 165478628
• Update Time: 2025-08-04

6-ethyl-2-iodo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-iodo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• EN300-1083228
• 2137614-02-7

• Inchi： 1S/C11H13IO2S/c1-2-6-3-4-7-8(5-6)15-10(12)9(7)11(13)14/h6H,2-5H2,1H3,(H,13,14)
• InChI Key： NYZBWXXWWKPLIH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C2=C(CC(CC)CC2)S1

Computed Properties

• Exact Mass: 335.96810g/mol
• Monoisotopic Mass: 335.96810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.5Ų

Additional information on 6-ethyl-2-iodo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

6-Ethyl-2-Iodo-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylic Acid: A Comprehensive Overview

6-Ethyl-2-Iodo-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylic Acid, identified by the CAS registry number 2137614-02-7, is a complex organic compound with a unique structure and promising applications in various fields. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom. The presence of an ethyl group at the 6-position and an iodine atom at the 2-position introduces significant structural diversity and functional versatility to this molecule.

The core structure of this compound is a benzothiophene ring system, which is known for its stability and aromaticity. The tetrahydro substitution at positions 4, 5, 6, and 7 suggests a partially saturated ring system, which can influence the compound's reactivity and solubility properties. The carboxylic acid group at position 3 adds an acidic functionality, making this compound potentially useful in various chemical reactions such as esterifications or amidations.

Recent studies have highlighted the potential of benzothiophene derivatives in drug discovery and materials science. For instance, researchers have explored the use of benzothiophenes as scaffolds for developing anti-inflammatory agents due to their ability to modulate inflammatory pathways. The presence of an iodine atom in this compound could further enhance its pharmacokinetic properties, making it a promising candidate for therapeutic applications.

In terms of synthesis, 6-Ethyl-2-Iodo-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylic Acid can be prepared through a variety of routes. One common approach involves the cyclization of suitable precursors under specific reaction conditions to form the benzothiophene ring. The introduction of substituents such as the ethyl group and iodine atom can be achieved through nucleophilic substitution or electrophilic aromatic substitution reactions. Optimization of these synthetic pathways is crucial to ensure high yields and purity of the final product.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 399 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethanol but is poorly soluble in water. These properties make it suitable for use in organic synthesis and pharmaceutical formulations where controlled release or targeted delivery is desired.

From an analytical standpoint, this compound can be characterized using a range of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. NMR spectroscopy is particularly useful for confirming the substitution pattern on the benzothiophene ring and identifying the positions of the ethyl and iodine groups. X-ray crystallography provides detailed information about the three-dimensional arrangement of atoms in the molecule.

In terms of applications, 6-Ethyl-2-Iodo-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylic Acid has shown potential in several areas:

• Pharmaceuticals: Its unique structure makes it a candidate for drug development programs targeting various diseases such as cancer or neurodegenerative disorders.
• Catalysis: The sulfur atom in the benzothiophene ring can act as a coordinating site for metal catalysts in organic transformations.
• Luminescent materials: Derivatives of benzothiophenes are known for their photoluminescent properties, which could be exploited in optoelectronic devices.

The latest research on this compound has focused on its biological activity and mechanism of action. For example, studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines while showing minimal toxicity to normal cells. This selectivity suggests that it could be developed into a targeted anticancer agent with reduced side effects compared to conventional chemotherapy drugs.

In conclusion, CAS No. 2137614-02-7, or 6-Ethyl-2-Iodo-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylic Acid, represents a valuable addition to the arsenal of advanced organic compounds available for research and development. Its unique structure combined with promising biological properties positions it as a key player in future advancements across multiple scientific disciplines.